5-{[(2-Methylphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-amine

Specification

• Molecular Formula: C10H11N3S2
• Molecular Weight: 237.3 g/mol
• IUPAC Name: 5-[(2-methylphenyl)methylsulfanyl]-1,3,4-thiadiazol-2-amine
• Standard InChI: InChI=1S/C10H11N3S2/c1-7-4-2-3-5-8(7)6-14-10-13-12-9(11)15-10/h2-5H,6H2,1H3,(H2,11,12)
• Standard InChI Key: XBMJFEKPHIRGMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NN=C(S2)N

Introduction

5-{[(2-Methylphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-amine is a complex organic compound featuring a thiadiazole ring, which is known for its diverse biological activities. This compound is part of a broader class of thiadiazole derivatives, often studied for their antimicrobial, anticancer, and anti-inflammatory properties. The presence of the sulfanyl group attached to a 2-methylphenyl moiety adds to its potential biological significance.

Synthesis and Preparation

The synthesis of 5-{[(2-Methylphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-amine typically involves several organic chemistry steps, including the formation of the thiadiazole ring and the introduction of the sulfanyl group. Specific conditions such as controlled temperatures and inert atmospheres are crucial to prevent oxidation and ensure high yields. Solvents like dimethyl sulfoxide (DMSO) or ethanol may be used in these reactions.

Biological Activities and Potential Applications

Thiadiazole derivatives, including 5-{[(2-Methylphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-amine, are of interest due to their potential biological activities:

Spectroscopic Analysis

The structure and purity of 5-{[(2-Methylphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-amine are typically confirmed using spectroscopic methods:

• Nuclear Magnetic Resonance (NMR): 1H and 13C NMR spectra provide detailed information about the compound's molecular structure.

• Mass Spectrometry (MS): MS is used to determine the molecular weight and confirm the compound's identity.